Sodium hexafluorogermanate

• Molecular Formula: F6GeNa2
• Molecular Weight: 232.6 g/mol
• IUPAC Name: disodium;hexafluorogermanium(2-)
• InChI: InChI=1S/F6Ge.2Na/c1-7(2,3,4,5)6;;/q-2;2*+1
• InChI Key: BRGGAGYNXQKOKG-UHFFFAOYSA-N
• SMILES: F[Ge-2](F)(F)(F)(F)F.[Na+].[Na+]

Description

Sodium hexafluorogermanate is a useful research compound. Its molecular formula is F6GeNa2 and its molecular weight is 232.6 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Chemical Reactions Analysis

Hydrolysis in Aqueous Media

Na₂GeF₆ undergoes partial hydrolysis in water, influenced by pH and temperature:
$\text{Na}_2\text{GeF}_6 + 2\text{H}_2\text{O} \rightarrow \text{GeO}_2 + 4\text{HF} + 2\text{NaF}$

Key observations :

• Solubility: 2.25 g/100 mL at 30°C .

• Hydrolysis accelerates under acidic or alkaline conditions, releasing hydrofluoric acid (HF).

• GeO₂ forms as a colloidal precipitate, while residual NaF remains dissolved.

Parameter	Value/Condition	Source
Solubility in H₂O	2.25 g/100 mL (30°C)
Hydrolysis product	GeO₂, HF, NaF

Reaction with Strong Acids

Treatment with concentrated HCl or H₂SO₄ liberates GeF₄ gas:
$\text{Na}_2\text{GeF}_6 + 4\text{HCl} \rightarrow \text{GeF}_4↑ + 2\text{NaCl} + 2\text{HF} + \text{Cl}_2↑$

Acid Used	Products	Conditions
HCl (concentrated)	GeF₄, NaCl, HF, Cl₂	80–100°C, reflux
H₂SO₄	GeF₄, Na₂SO₄, HF	120–150°C

Reaction with Strong Bases

In NaOH solutions, the hexafluorogermanate anion reacts to form sodium germanate:
$\text{Na}_2\text{GeF}_6 + 6\text{NaOH} \rightarrow \text{Na}_2\text{GeO}_3 + 6\text{NaF} + 3\text{H}_2\text{O}$
This reaction is utilized in metallurgical processes for germanium extraction.

Thermal Decomposition

At elevated temperatures (>400°C), Na₂GeF₆ decomposes into NaF and volatile GeF₄:
$\text{Na}_2\text{GeF}_6 \xrightarrow{\Delta} 2\text{NaF} + \text{GeF}_4↑$

Thermogravimetric analysis data :

• Onset temperature: 420°C

• Mass loss: ~58% (matches theoretical GeF₄ release).

Coordination Chemistry

The hexafluorogermanate anion (GeF₆²⁻) participates in ligand substitution reactions. For example, with ammonium chloride:
$\text{Na}_2\text{GeF}_6 + 2\text{NH}_4\text{Cl} \rightarrow (\text{NH}_4)_2\text{GeF}_6 + 2\text{NaCl}$
This forms ammonium hexafluorogermanate, a less water-soluble derivative.

Solvent-Dependent Reactivity

Na₂GeF₆ exhibits limited solubility in organic solvents but reacts with polar aprotic solvents like DMF:
$\text{Na}_2\text{GeF}_6 + 6\text{DMF} \rightarrow [\text{GeF}_6·6\text{DMF}]^{2-} + 2\text{Na}^+$
This forms a solvated complex detectable via NMR spectroscopy.